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Compound of Interest

Compound Name: CI Vat green 1

CAS No.: 12663-53-5

Cat. No.: B15550410

Get Quote

In the realm of textile coloration, the selection of a dye class is paramount to achieving the

desired performance characteristics of the final product. This guide provides an objective

comparison between CI Vat Green 1, a member of the vat dye class, and the broad category of

reactive dyes. This analysis is intended for researchers, scientists, and professionals in drug

development who require a nuanced understanding of dye performance backed by

experimental data.

Executive Summary
CI Vat Green 1 and reactive dyes are both extensively used for dyeing cellulosic fibers such as

cotton. However, they exhibit significant differences in their application processes, fastness

properties, color characteristics, and environmental impact. Vat dyes, including CI Vat Green 1,

are renowned for their exceptional light fastness and overall durability, making them a preferred

choice for textiles requiring high performance and longevity. In contrast, reactive dyes form a

covalent bond with the fiber, resulting in excellent wash fastness and a wide gamut of vibrant

colors. The choice between these two dye classes often represents a trade-off between the

superior durability of vat dyes and the brilliant shades and simpler application of reactive dyes.
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Quantitative Performance Comparison
The following table summarizes the key performance indicators for CI Vat Green 1 and a

representative reactive green dye, C.I. Reactive Green 19. The data is compiled from various

sources and standardized test methods to facilitate a direct comparison.
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Performance
Parameter

CI Vat Green 1
C.I. Reactive Green
19 (Typical)

Test Method

Color Fastness to

Light
7-8 6 ISO 105-B02

(Xenon Arc)

Color Fastness to

Washing
4-5 4-5 ISO 105-C06

(Color Change)

Color Fastness to

Washing
4-5 4-5 ISO 105-C06

(Staining)

Color Fastness to

Rubbing
4-5 3-4 ISO 105-X12

(Dry)

Color Fastness to

Rubbing
4 2-3 ISO 105-X12

(Wet)

Chlorine Bleach

Fastness
4-5 2-3 ISO 105-N01

Color Gamut/Brilliance
Generally more

subdued
Bright, vibrant shades

Visual/Spectrophotom

etric

Dyeing Process

Complexity
High (multi-step) Moderate -

Water Consumption Generally lower
High (especially in

washing)
-

Energy Consumption
High (due to high

temp)

Lower (cold and hot

brand
-

variations)
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Salt Requirement Low High -

Alkali Requirement High High -

Dyeing Process and Mechanism
The fundamental difference in the application of vat and reactive dyes lies in their chemical

nature and interaction with the fiber.

CI Vat Green 1 Dyeing Process
Vat dyeing is a multi-step process that involves the reduction of the insoluble vat dye into a

soluble leuco form, which has an affinity for the cellulosic fiber. This is followed by oxidation to

trap the insoluble dye molecules within the fiber structure.
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Vat Dyeing Process Workflow

Reactive Dye Dyeing Process
Reactive dyeing involves the formation of a covalent bond between the dye molecule and the

functional groups of the fiber, typically under alkaline conditions. This process generally

consists of exhaustion, fixation, and washing-off stages.
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Reactive Dyeing Process Workflow

Experimental Protocols
The performance data presented in this guide is based on standardized test methods

developed by the International Organization for Standardization (ISO). Below are the detailed

methodologies for the key fastness tests.

Color Fastness to Light (ISO 105-B02)
This test determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (xenon arc lamp).

Apparatus: Xenon arc lamp apparatus, grey scale for assessing color change, blue wool

standards.

Procedure:

A specimen of the dyed textile is exposed to the light from a xenon arc lamp under

specified conditions of temperature and humidity.
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Simultaneously, a set of blue wool light fastness standards are exposed under the same

conditions.

The exposure is continued until a specified contrast on the grey scale is produced

between the exposed and unexposed portions of the specimen or the blue wool

standards.

The light fastness of the specimen is assessed by comparing the change in its color with

that of the blue wool standards. The rating is given on a scale of 1 (very poor) to 8

(excellent).

Color Fastness to Washing (ISO 105-C06)
This method is designed to determine the resistance of the color of textiles to domestic or

commercial laundering procedures.

Apparatus: Launder-Ometer or similar apparatus for rotating closed containers in a

thermostatically controlled water bath, stainless steel balls, multi-fiber adjacent fabric, grey

scales for assessing color change and staining.

Procedure:

A specimen of the dyed textile is stitched together with a multi-fiber adjacent fabric.

The composite specimen is placed in a stainless-steel container with a specified amount

of detergent solution and stainless-steel balls.

The container is rotated in a water bath at a specified temperature and for a specified time

to simulate a washing cycle.

After the cycle, the specimen is rinsed and dried.

The change in color of the specimen and the degree of staining on the adjacent multi-fiber

fabric are assessed using the respective grey scales.

Color Fastness to Rubbing (ISO 105-X12)
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This test assesses the resistance of the color of a textile to rubbing off and staining other

materials.

Apparatus:

To cite this document: BenchChem. [A Comparative Performance Analysis: CI Vat Green 1
versus Reactive Dyes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550410/docs#a-comparative-performance-
analysis-ci-vat-green-1-versus-reactive-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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